1-(2,5-Dimethoxyphenyl)sulfonyl-4-ethylpiperazine

• Molecular Formula: C14H22N2O4S
• Molecular Weight: 314.4 g/mol
• IUPAC Name: 1-(2,5-dimethoxyphenyl)sulfonyl-4-ethylpiperazine
• InChI: InChI=1S/C14H22N2O4S/c1-4-15-7-9-16(10-8-15)21(17,18)14-11-12(19-2)5-6-13(14)20-3/h5-6,11H,4,7-10H2,1-3H3
• InChI Key: JLENCVNNHJNEOA-UHFFFAOYSA-N
• SMILES: CCN1CCN(CC1)S(=O)(=O)C2=C(C=CC(=C2)OC)OC

Description

1-(2,5-Dimethoxyphenyl)sulfonyl-4-ethylpiperazine, commonly known as DOSEP, is a chemical compound that belongs to the class of piperazine derivatives. DOSEP has gained significant attention in recent years due to its potential application in scientific research.

Scientific Research Applications

Fluorescent Molecular Probes

The synthesis of fluorescent solvatochromic dyes, including derivatives with a dimethoxyphenyl moiety, has been explored for their potential as molecular probes. These compounds exhibit strong solvent-dependent fluorescence, making them useful for studying various biological events and processes due to their long emission wavelength, high fluorescence quantum yields, and large Stokes shift (Diwu et al., 1997).

Anticancer Activity

Novel sulfonamide derivatives carrying a biologically active dimethoxyphenyl moiety have been designed and synthesized, showing promising in vitro anticancer activity against several cancer cell lines. Some of these compounds also demonstrated significant inhibition of vascular endothelial growth factor receptor-2 (VEGFR-2), making them potential therapeutic agents for cancer treatment (Ghorab et al., 2016).

Pharmacological Activity

The pharmacological activity of various piperazine derivatives has been studied, including those with a dimethoxyphenyl substituent. These studies help in understanding the influence of different substituents on the biological activity of these compounds, particularly in adrenolytic and vasodilator activities (Cignarella et al., 1979).

Synthesis of Medical Intermediate Molecules

Research has also focused on the synthesis of medical intermediate molecules that include the dimethoxyphenyl moiety. Such research is critical in the development of drugs for various psychiatric conditions (Zhimin, 2003).

Antioxidant and Antitumor Effects

Studies on the synthesis of N-ethylpiperazine substitute thiourea ligands and their complexes have shown promising antioxidant and antitumor effects. These studies contribute to the understanding of the biological activities of such compounds and their potential therapeutic applications (Karagoz et al., 2013).

PET Imaging in Cancer Research

The development and evaluation of novel compounds for positron emission tomography (PET) imaging in cancer research is another application. Such research aids in the non-invasive diagnosis and treatment monitoring of various cancers (Wu et al., 2010).